Cas no 1868680-80-1 (3-[5-(Methoxymethyl)furan-2-yl]prop-2-en-1-amine)

• Product Name: 3-[5-(Methoxymethyl)furan-2-yl]prop-2-en-1-amine
• CAS No: 1868680-80-1
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5901810
• PubChem ID: 165610354
• Update Time: 2025-06-14

3-[5-(Methoxymethyl)furan-2-yl]prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 1868680-80-1
• 3-[5-(methoxymethyl)furan-2-yl]prop-2-en-1-amine
• EN300-1748270
• 3-[5-(Methoxymethyl)furan-2-yl]prop-2-en-1-amine

• Inchi： 1S/C9H13NO2/c1-11-7-9-5-4-8(12-9)3-2-6-10/h2-5H,6-7,10H2,1H3/b3-2+
• InChI Key： OVVXSCUIOXFYAU-NSCUHMNNSA-N
• SMILES： O1C(/C=C/CN)=CC=C1COC

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 48.4Ų

Additional information on 3-[5-(Methoxymethyl)furan-2-yl]prop-2-en-1-amine

Comprehensive Overview of 3-[5-(Methoxymethyl)furan-2-yl]prop-2-en-1-amine (CAS No. 1868680-80-1)

The compound 3-[5-(Methoxymethyl)furan-2-yl]prop-2-en-1-amine (CAS No. 1868680-80-1) is a furan-based derivative with a unique structural framework, combining a methoxymethyl group and an amine functionality. This molecule has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its reactive prop-2-en-1-amine moiety and the versatility of the furan ring.

One of the key reasons for the growing interest in 3-[5-(Methoxymethyl)furan-2-yl]prop-2-en-1-amine is its relevance to green chemistry and sustainable synthesis. With increasing global emphasis on reducing environmental impact, this compound's potential as a bio-based intermediate aligns well with current trends. The methoxymethyl group, in particular, offers opportunities for further functionalization, making it a valuable candidate for drug discovery and catalysis research. Additionally, its furan core is derived from renewable resources, which resonates with the push toward biodegradable materials.

From a pharmacological perspective, 3-[5-(Methoxymethyl)furan-2-yl]prop-2-en-1-amine has been explored for its potential in designing novel therapeutic agents. The presence of the amine group allows for interactions with biological targets, while the furan ring contributes to metabolic stability. Recent studies have investigated its derivatives for applications in anti-inflammatory and antimicrobial therapies, addressing some of the most pressing challenges in modern medicine, such as antibiotic resistance and chronic inflammation.

In the field of material science, this compound has shown promise as a precursor for polymeric materials and coatings. Its ability to undergo polymerization reactions, coupled with the inherent stability of the furan ring, makes it suitable for developing high-performance materials. Researchers are also examining its use in electronic materials, where its conjugated system could contribute to conductivity and optical properties. This aligns with the increasing demand for organic electronics and flexible displays in the tech industry.

The synthesis and characterization of 3-[5-(Methoxymethyl)furan-2-yl]prop-2-en-1-amine have been detailed in several peer-reviewed publications, highlighting its straightforward preparation from commercially available starting materials. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC have been employed to confirm its purity and structural integrity. These methods ensure that the compound meets the rigorous standards required for pharmaceutical and industrial applications.

As the scientific community continues to explore the potential of 3-[5-(Methoxymethyl)furan-2-yl]prop-2-en-1-amine, its role in advancing sustainable chemistry and innovative materials becomes increasingly evident. Whether in drug development, agrochemical formulations, or next-generation materials, this compound represents a fascinating intersection of chemistry and innovation. Its adaptability and relevance to current global challenges ensure that it will remain a focal point of research for years to come.